Cas no 7007-81-0 (Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-)
7007-81-0 structure
Product Name:Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-
CAS No:7007-81-0
MF:C15H30O3
MW:258.396905422211
CID:578976
PubChem ID:3081922
Update Time:2025-04-19
Dodecanoic acid,3-hydroxy-3,7,11-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-
- 3-Hydroxy-3,7,11-trimethyldodecanoic acid
- TRETHOCANIC ACID
- UNII-8KVN8C4I9P
- Trethocanoic acid
- DTXSID20863977
- SCHEMBL6733719
- CHEMBL2103894
- NS00126477
- 8KVN8C4I9P
- Trethocanic acid [INN]
- 7007-81-0
- Q27270686
- Dodecanoic acid, 3-hydroxy-3,7,11-trimethyl-
-
- Inchi: 1S/C15H30O3/c1-12(2)7-5-8-13(3)9-6-10-15(4,18)11-14(16)17/h12-13,18H,5-11H2,1-4H3,(H,16,17)
- InChI Key: WUYGEUSUCRMJJG-UHFFFAOYSA-N
- SMILES: OC(C)(CC(=O)O)CCCC(C)CCCC(C)C
Computed Properties
- Exact Mass: 258.2196
- Monoisotopic Mass: 258.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Dodecanoic acid,3-hydroxy-3,7,11-trimethyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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